Cas no 146698-61-5 (4-4-(benzyloxy)phenyl-1H-imidazole)

• Product Name: 4-4-(benzyloxy)phenyl-1H-imidazole
• CAS No: 146698-61-5
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 6546306
• PubChem ID: 69111448
• Update Time: 2025-05-21

4-4-(benzyloxy)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzyloxy)phenyl-1H-imidazole
• SCHEMBL4603790
• 4-(4-(benzyloxy)phenyl)-1H-imidazole
• RGCUWQFDYOGIME-UHFFFAOYSA-N
• 4-[4-(benzyloxy)phenyl]-1H-imidazole
• 146698-61-5
• EN300-1860880

• Inchi： 1S/C16H14N2O/c1-2-4-13(5-3-1)11-19-15-8-6-14(7-9-15)16-10-17-12-18-16/h1-10,12H,11H2,(H,17,18)
• InChI Key： RGCUWQFDYOGIME-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=CN=CN1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-4-(benzyloxy)phenyl-1H-imidazole

Recent Advances in the Study of 4-4-(benzyloxy)phenyl-1H-imidazole (CAS: 146698-61-5) in Chemical Biology and Pharmaceutical Research

The compound 4-4-(benzyloxy)phenyl-1H-imidazole (CAS: 146698-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazole core and benzyloxy-phenyl substituent, has been investigated for its role in modulating various biological pathways. Recent studies have explored its efficacy as a kinase inhibitor, particularly in the context of inflammatory and oncological diseases, highlighting its promise as a lead compound for drug development.

One of the key areas of focus has been the compound's interaction with specific protein kinases involved in cell signaling. In vitro studies have demonstrated that 4-4-(benzyloxy)phenyl-1H-imidazole exhibits selective inhibition against certain kinase targets, with IC50 values in the low micromolar range. Structural-activity relationship (SAR) analyses have further elucidated the importance of the benzyloxy-phenyl moiety in enhancing binding affinity and selectivity. These findings have been corroborated by molecular docking simulations, which reveal stable interactions with the ATP-binding sites of target kinases.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in addressing drug resistance mechanisms. For instance, studies have shown that 4-4-(benzyloxy)phenyl-1H-imidazole can synergize with conventional chemotherapeutic agents to overcome resistance in cancer cell lines. This synergistic effect is attributed to the compound's ability to modulate efflux pump activity and apoptosis pathways, offering a novel strategy for combination therapy in oncology.

Further investigations have also highlighted the compound's pharmacokinetic profile, including its metabolic stability and bioavailability. Preclinical studies in animal models have reported favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges remain in optimizing its solubility and plasma half-life, which are critical for advancing the compound into clinical trials. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

Beyond its therapeutic potential, 4-4-(benzyloxy)phenyl-1H-imidazole has also been employed as a chemical probe in mechanistic studies. Its ability to selectively inhibit specific kinases makes it a valuable tool for dissecting signaling pathways and identifying novel drug targets. Recent publications have utilized this compound to uncover previously unknown roles of certain kinases in immune regulation and cellular metabolism, expanding our understanding of disease mechanisms.

In conclusion, the ongoing research on 4-4-(benzyloxy)phenyl-1H-imidazole (CAS: 146698-61-5) underscores its multifaceted potential in drug discovery and chemical biology. While significant progress has been made in elucidating its mechanisms of action and therapeutic applications, further studies are needed to fully realize its clinical potential. The compound's unique structural features and biological activities position it as a promising candidate for the development of next-generation therapeutics.